Cas no 917839-33-9 ([1,1'-Biphenyl]-2,4'-dicarbonitrile, 4,5-dimethyl-)

• Product Name: [1,1'-Biphenyl]-2,4'-dicarbonitrile, 4,5-dimethyl-
• CAS No: 917839-33-9
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• CID: 783770
• PubChem ID: 15941604
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,4'-dicarbonitrile, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,4'-dicarbonitrile, 4,5-dimethyl-
• 2-(4-cyanophenyl)-4,5-dimethylbenzonitrile
• DTXSID30580002
• 4,5-Dimethyl[1,1'-biphenyl]-2,4'-dicarbonitrile
• 917839-33-9

• Inchi： 1S/C16H12N2/c1-11-7-15(10-18)16(8-12(11)2)14-5-3-13(9-17)4-6-14/h3-8H,1-2H3
• InChI Key： YEYNOXBWXLJGFN-UHFFFAOYSA-N
• SMILES： N#CC1=CC(C)=C(C)C=C1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 232.100048391g/mol
• Monoisotopic Mass: 232.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.6Ų